5-(4-Benzoylpiperazin-1-yl)-2-(m-tolyl)oxazole-4-carbonitrile

• IUPAC Name: 5-(4-benzoylpiperazin-1-yl)-2-(3-methylphenyl)-1,3-oxazole-4-carbonitrile
• InChI: InChI=1S/C22H20N4O2/c1-16-6-5-9-18(14-16)20-24-19(15-23)22(28-20)26-12-10-25(11-13-26)21(27)17-7-3-2-4-8-17/h2-9,14H,10-13H2,1H3
• InChI Key: MSAFRLLSBIVOHL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=NC(=C(O2)N3CCN(CC3)C(=O)C4=CC=CC=C4)C#N
• Molecular Formula: C22H20N4O2
• Molecular Weight: 372.4 g/mol

Description

5-(4-Benzoylpiperazin-1-yl)-2-(m-tolyl)oxazole-4-carbonitrile, also known as BPOC, is a chemical compound that has gained attention in the scientific community due to its potential applications in drug discovery and development. BPOC belongs to the class of piperazine derivatives, which have been found to exhibit a wide range of biological activities such as antiviral, antibacterial, antifungal, and anticancer properties.

Scientific Research Applications

Antimicrobial Activities

Compounds related to "5-(4-Benzoylpiperazin-1-yl)-2-(m-tolyl)oxazole-4-carbonitrile" have been synthesized and evaluated for their antimicrobial properties. For instance, novel derivatives have been successfully synthesized and characterized, with evaluations as antimicrobial agents indicating promising results. This research points to the potential of these compounds in contributing to the development of new antimicrobial agents, addressing the growing concern of antibiotic resistance (Al‐Azmi & Mahmoud, 2020).

Anticancer Evaluation

Further investigations into similar compounds have revealed their anticancer activities. A study involving the synthesis and characterization of new 2-substituted 5-arylsulfonyl-1,3-oxazole-4-carbonitriles demonstrated growth inhibitory and cytostatic activities against various cancer cell lines at submicromolar concentrations. Notably, these compounds exhibited high selectivity towards leukemia cell lines, suggesting their potential as frameworks in anticancer research and the development of new anticancer drugs (Kachaeva et al., 2018).

Synthetic Chemistry and Drug Development

The compound and its related structures serve as key intermediates in synthetic chemistry, facilitating the development of molecules with potential therapeutic applications. One study describes the synthesis of a library of 2-substituted-5-aminooxazole-4-carbonitrile derivatives through microwave-mediated and flow chemistries. This approach highlights the versatility and structural diversity achievable, with certain derivatives showing micromolar ki values against cannabinoid receptors, underlining the compound's relevance in drug discovery and development processes (Spencer et al., 2012).